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Compound of Interest

Compound Name: Npc-567

Cat. No.: B1679998 Get Quote

This document provides detailed guidance on the proper disposal of Npc-567, a research-

grade oligopeptide, and outlines procedures for a similarly named laboratory product, NPC-67

Neutralizing Buffer. Adherence to these protocols is essential for ensuring laboratory safety,

protecting the environment, and maintaining regulatory compliance. This information is

intended for researchers, scientists, and drug development professionals.

Identification of "Npc-567"
Initial research indicates that "Npc-567" may refer to one of two distinct laboratory products:

Npc-567 (Oligopeptide): A ten-membered oligopeptide that functions as a bradykinin

receptor antagonist.[1] For the purposes of this guide, this will be considered the primary

substance of interest for researchers in drug development.

NPC-67 (Neutralizing Buffer): A product used to neutralize basic decontamination reagents in

mycobacteriology procedures.[2][3]

Given the distinct nature of these substances, the disposal procedures for each are addressed

separately below.

Disposal of Npc-567 (Oligopeptide)
Npc-567, as a research-grade peptide, should be handled as chemical waste.[4] Improper

disposal, such as discarding in regular trash or down the drain, can pose environmental and
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health risks.[1]

General Handling and Safety Precautions
Before disposal, ensure proper personal protective equipment (PPE) is used when handling

Npc-567. This includes, at a minimum:

Safety glasses

Gloves

Lab coat

Handle the material in a well-ventilated area, such as a fume hood or biological safety cabinet,

especially when dealing with the lyophilized powder form.[4]

Step-by-Step Disposal Protocol
Classification: Classify unused, expired, or contaminated Npc-567 as chemical waste. Do

not mix with biological waste.[4]

Consult Institutional Guidelines: Before proceeding, consult your institution's Environmental

Health & Safety (EHS) office for specific guidance on chemical waste disposal.[4] Local

regulations and institutional policies may have specific requirements.

Waste Collection:

Collect all materials contaminated with Npc-567 (e.g., vials, pipette tips, gloves) in a

designated and properly labeled chemical waste container.

Ensure the container is appropriate for chemical waste, is in good condition, and has a

secure lid.

Labeling: Label the waste container clearly with the following information:

The words "Hazardous Waste" or "Chemical Waste"

The full chemical name: "Npc-567 (oligopeptide)"

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.intelligenthq.com/best-practices-for-storing-and-handling-research-grade-peptides/
https://www.benchchem.com/product/b1679998?utm_src=pdf-body
https://cosmicpeptides.com/pages/research-protocols
https://www.benchchem.com/product/b1679998?utm_src=pdf-body
https://cosmicpeptides.com/pages/research-protocols
https://cosmicpeptides.com/pages/research-protocols
https://www.benchchem.com/product/b1679998?utm_src=pdf-body
https://www.benchchem.com/product/b1679998?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Associated hazards (if known; as a bradykinin receptor antagonist, its toxicological

properties are not fully investigated)[5]

The accumulation start date.[4]

Storage: Store the sealed waste container in a designated, secure area away from

incompatible materials until it is collected by your institution's waste management service.

Waste Pickup: Arrange for the disposal of the chemical waste through your institution's

certified hazardous waste disposal service.

Quantitative Disposal Data
No specific quantitative limits for the disposal of Npc-567 have been established in the

available documentation. The primary guideline is to dispose of all quantities as chemical

waste.

Parameter Value Source

Disposal Classification Chemical Waste [4]

Recommended Container
Secure, properly labeled

chemical waste bin
[4]

Environmental Hazard
Do not release into the

environment
[5]

Disposal of NPC-67 (Neutralizing Buffer)
NPC-67 is a neutralizing buffer used in laboratory settings. Its Safety Data Sheet (SDS)

indicates that it is not classified as a hazardous material for transport.[6]

Disposal Guidelines for NPC-67
The SDS for NPC-67 does not specify a particular disposal method.[6] However, general best

practices for laboratory reagents should be followed:

Review Institutional Policies: Consult your institution's EHS guidelines for the disposal of

non-hazardous chemical buffers.
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Local Regulations: Dispose of the material in accordance with local, state, and federal

regulations.

Product Condition: Any product that shows signs of contamination such as cloudiness,

turbidity, or precipitation should be discarded.[2]

Waste Stream: Unless otherwise specified by your EHS office, small quantities of non-

hazardous buffers may be eligible for drain disposal with copious amounts of water.

However, confirmation with your institution's policies is mandatory before proceeding. If drain

disposal is not permitted, collect the waste in a labeled container for pickup by waste

management services.

Visualizing Workflows and Mechanisms
To further clarify the procedures and the context of Npc-567, the following diagrams are

provided.
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Caption: Workflow for the proper disposal of Npc-567 (oligopeptide).
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Caption: Mechanism of action of Npc-567 as a bradykinin receptor antagonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. intelligenthq.com [intelligenthq.com]

2. alphatecsystems.com [alphatecsystems.com]

3. NPC-67® Neutralizing Buffer | LabMart Limited [labmartgh.com]

4. cosmicpeptides.com [cosmicpeptides.com]

5. NIBSC - Peptide Storage [nibsc.org]

6. alphatecsystems.com [alphatecsystems.com]

To cite this document: BenchChem. [Proper Disposal Procedures for Npc-567 and Similar
Laboratory Reagents]. BenchChem, [2025]. [Online PDF]. Available at:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1679998?utm_src=pdf-body-img
https://www.benchchem.com/product/b1679998?utm_src=pdf-body
https://www.benchchem.com/product/b1679998?utm_src=pdf-custom-synthesis
https://www.intelligenthq.com/best-practices-for-storing-and-handling-research-grade-peptides/
https://www.alphatecsystems.com/files/dfu/L003939.L%20-%20NPC-67%20Neutralizing%20Buffer.pdf
https://www.labmartgh.com/shop/npc-67-r-neutralizing-buffer-27146
https://cosmicpeptides.com/pages/research-protocols
https://nibsc.org/science_and_research/virology/cjd_resource_centre/available_samples/peptide_library/peptide_storage.aspx
https://www.alphatecsystems.com/files/sds/ATS%20SDS/SDS0183.G%20-%20NPC-67.pdf
https://www.benchchem.com/product/b1679998#npc-567-proper-disposal-procedures
https://www.benchchem.com/product/b1679998#npc-567-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1679998#npc-567-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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